

Applications of Dichlorophenylpiperazines in Neuropharmacology: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(2,3-Dichloro-benzyl)-piperazine

Cat. No.: B14864585

[Get Quote](#)

Introduction

This technical guide provides a comprehensive overview of the neuropharmacological applications of dichlorophenylpiperazine derivatives, with a primary focus on 1-(2,3-Dichlorophenyl)piperazine (DCPP). While the initial topic of interest was "**2-(2,3-Dichloro-benzyl)-piperazine**," a thorough review of the scientific literature revealed a lack of substantial research on this specific molecule. In contrast, DCPP is a well-characterized compound, recognized as a key metabolite of the atypical antipsychotic aripiprazole and a versatile scaffold in medicinal chemistry.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering detailed application notes and protocols for the investigation of DCPP and related compounds that primarily target dopaminergic and monoaminergic systems. The methodologies described herein are grounded in established scientific principles and provide a framework for the robust preclinical evaluation of these compounds.

Compound Profile: 1-(2,3-Dichlorophenyl)piperazine (DCPP)

DCPP is a phenylpiperazine derivative that has garnered significant interest due to its pharmacological activity. It is a known human metabolite of aripiprazole, an atypical antipsychotic used in the treatment of schizophrenia and bipolar disorder.[2] The core neuropharmacological characteristic of DCPP is its partial agonism at dopamine D2 and D3 receptors.[1] This property is crucial for its role in modulating dopaminergic neurotransmission. The dichlorophenyl moiety is a common feature in ligands designed for dopamine receptors, contributing to their binding affinity and selectivity.

Synthesis Overview

Several synthetic routes for 1-(2,3-Dichlorophenyl)piperazine have been reported. A common method involves the reaction of 2,3-dichloroaniline with bis(2-chloroethyl)amine or a related cyclizing agent. For example, one procedure describes heating 2,3-dichloroaniline with bis(2-chloroethyl)amine hydrochloride.[3] Another approach involves reacting 2,3-dichloroaniline with diethanolamine in the presence of a strong acid like hydrobromic acid at high temperatures.[4] These methods provide the hydrochloride salt of DCPP, which can be used for subsequent in vitro and in vivo studies.

In Vitro Applications & Protocols

The in vitro characterization of dichlorophenylpiperazines is essential to determine their potency, selectivity, and functional activity at specific molecular targets. The primary targets for DCPP and related compounds are dopamine D2/D3 receptors and monoamine transporters.

Dopamine D2/D3 Receptor Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a test compound for a specific receptor.[5] These assays measure the displacement of a radiolabeled ligand from the receptor by the unlabeled test compound.

Protocol 2.1.1: [³H]-Spiperone Competition Binding Assay for D₂/D₃ Receptors

This protocol is designed to determine the binding affinity (K_i) of DCPP at human dopamine D₂ and D₃ receptors expressed in Human Embryonic Kidney 293 (HEK293) cells.

- Materials:

- HEK293 cells stably expressing human D₂ or D₃ receptors.
- [³H]-Spiperone (a high-affinity D₂/D₃ antagonist radioligand).
- 1-(2,3-Dichlorophenyl)piperazine (DCPP) stock solution.
- Haloperidol or (+)-Butaclamol (for defining non-specific binding).
- Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM CaCl₂, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.[6]
- 96-well microplates.
- Glass fiber filters.
- Scintillation cocktail and liquid scintillation counter.
- Procedure:
 - Prepare cell membranes from HEK293 cells expressing either D₂ or D₃ receptors.
 - In a 96-well plate, add assay buffer, a single concentration of [³H]-Spiperone (e.g., 0.5 nM), and varying concentrations of DCPP.[5][7]
 - For total binding, omit DCPP. For non-specific binding, add a high concentration of an unlabeled competitor like haloperidol (e.g., 10 μM).[8]
 - Add the cell membrane preparation to each well.
 - Incubate the plate at 25-30°C for 60-120 minutes to reach equilibrium.[6][7]
 - Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.
 - Wash the filters with ice-cold assay buffer to remove unbound radioligand.
 - Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.
- Data Analysis:

- Calculate the percentage of specific binding at each concentration of DCP.
- Plot the percentage of specific binding against the log concentration of DCP to generate a competition curve.
- Determine the IC_{50} value (the concentration of DCP that inhibits 50% of specific [3H]-Spiperone binding).
- Calculate the K_i value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_D)$, where $[L]$ is the concentration of [3H]-Spiperone and K_D is its dissociation constant.

Monoamine Transporter Uptake Inhibition Assays

These assays measure the ability of a compound to block the reuptake of radiolabeled neurotransmitters into cells expressing the specific transporter (Dopamine Transporter - DAT; Serotonin Transporter - SERT; Norepinephrine Transporter - NET).

Protocol 2.2.1: [3H]-Dopamine Uptake Inhibition Assay in HEK-DAT Cells

This protocol assesses the potency of DCP to inhibit dopamine uptake via the human dopamine transporter.

- Materials:
 - HEK293 cells stably expressing the human dopamine transporter (HEK-hDAT).[9]
 - [3H]-Dopamine.
 - 1-(2,3-Dichlorophenyl)piperazine (DCP) stock solution.
 - A potent DAT inhibitor like GBR12909 or cocaine for positive control and to define non-specific uptake.[10][11]
 - Uptake Buffer (e.g., Krebs-Henseleit buffer).
 - 96-well microplates.
 - Scintillation cocktail and liquid scintillation counter.

- Procedure:
 - Plate HEK-hDAT cells in 96-well plates and allow them to adhere.
 - Wash the cells with uptake buffer.
 - Pre-incubate the cells with varying concentrations of DCPD or vehicle for 15 minutes at 37°C.^[9]
 - Initiate the uptake by adding a fixed concentration of [³H]-Dopamine to each well.
 - Incubate for a short period (e.g., 10 minutes) at 37°C.
 - Terminate the uptake by rapidly washing the cells with ice-cold uptake buffer.
 - Lyse the cells and transfer the lysate to scintillation vials.
 - Add scintillation cocktail and quantify the radioactivity.
- Data Analysis:
 - Determine the amount of [³H]-Dopamine taken up at each DCPD concentration.
 - Calculate the percentage of inhibition relative to the vehicle control.
 - Plot the percentage of inhibition against the log concentration of DCPD to determine the IC₅₀ value.

Assay Type	Target	Cell Line	Radioligand/substrate	Key Parameter
Receptor Binding	Dopamine D ₂ /D ₃	HEK293-hD ₂ /hD ₃	[³ H]-Spiperone	K _i (nM)
Transporter Uptake	Dopamine Transporter	HEK-hDAT	[³ H]-Dopamine	IC ₅₀ (μM)
Transporter Uptake	Serotonin Transporter	HEK-hSERT	[³ H]-Serotonin	IC ₅₀ (μM)
Transporter Uptake	Norepinephrine Transporter	HEK-hNET	[³ H]-Norepinephrine	IC ₅₀ (μM)

Table 1:
Summary of In
Vitro Assays for
Dichlorophenylpi
perazines.

In Vivo Applications & Protocols

In vivo studies are crucial for understanding the physiological and behavioral effects of dichlorophenylpiperazines in a whole organism. These studies can assess a compound's pharmacokinetic properties, central nervous system penetration, and efficacy in animal models of neuropsychiatric disorders.

In Vivo Microdialysis

Microdialysis is a technique used to measure the levels of neurotransmitters and their metabolites in the extracellular fluid of specific brain regions in freely moving animals.^[12] This method can be used to assess how DCPD administration affects dopamine and serotonin levels.

Protocol 3.1.1: Microdialysis in the Rat Nucleus Accumbens

This protocol outlines the procedure for measuring dopamine and serotonin levels in the nucleus accumbens of awake rats following DCPD administration.

- Materials:
 - Adult male Sprague-Dawley or Wistar rats.
 - Stereotaxic apparatus.
 - Microdialysis probes.
 - Surgical tools.
 - Artificial cerebrospinal fluid (aCSF) for perfusion.
 - DCPD solution for systemic administration (e.g., intraperitoneal injection).
 - HPLC system with electrochemical detection for analyzing dialysate samples.[\[13\]](#)
- Procedure:
 - Anesthetize the rat and place it in the stereotaxic apparatus.
 - Implant a guide cannula targeting the nucleus accumbens shell using stereotaxic coordinates (e.g., AP: +1.2 mm, ML: ± 1.4 mm, DV: -6.8 mm from bregma).[\[14\]](#)[\[15\]](#)
 - Allow the animal to recover from surgery for several days.
 - On the day of the experiment, insert the microdialysis probe through the guide cannula.
 - Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 μ L/min).
 - Collect baseline dialysate samples for a set period (e.g., 1-2 hours).
 - Administer DCPD systemically (e.g., 1-10 mg/kg, i.p., dose to be determined in pilot studies).
 - Continue collecting dialysate samples for several hours post-administration.
 - Analyze the dialysate samples for dopamine and serotonin content using HPLC-ED.
- Data Analysis:

- Quantify the concentration of dopamine and serotonin in each dialysate sample.
- Express the post-drug neurotransmitter levels as a percentage of the baseline levels.
- Plot the time course of neurotransmitter changes following DCPD administration.

Behavioral Models

Given the affinity of DCPD for D₃ receptors, behavioral models relevant to D₃ receptor function, such as those related to drug addiction and motivation, are highly applicable.[\[16\]](#)

Protocol 3.2.1: Cocaine Self-Administration and Reinstatement Model

This model assesses the effect of DCPD on the motivation to take an addictive drug and on relapse-like behavior.

- Materials:
 - Rats equipped with intravenous catheters.
 - Operant conditioning chambers with two levers.
 - Cocaine hydrochloride solution for intravenous infusion.
 - DCPD solution for systemic administration.
- Procedure:
 - Acquisition of Self-Administration:
 - Train rats to press a lever to receive an intravenous infusion of cocaine.
 - Continue training until a stable pattern of responding is established.
 - Effect of DCPD on Self-Administration:
 - Once self-administration is stable, administer DCPD at various doses prior to the session and measure the number of cocaine infusions taken.


- Extinction and Reinstatement:
 - After stable self-administration, replace cocaine infusions with saline (extinction phase) until lever pressing significantly decreases.
 - Test for reinstatement of drug-seeking behavior by administering a priming dose of cocaine, presenting a drug-associated cue, or inducing stress, and measure lever pressing.
 - To test the effect of DCPD on reinstatement, administer it before the reinstatement trigger.
- Data Analysis:
 - Analyze the number of cocaine infusions self-administered under the influence of DCPD.
 - Compare the number of lever presses during reinstatement tests in DCPD-treated versus vehicle-treated animals.

Signaling Pathways and Mechanisms

Understanding the intracellular signaling cascades initiated by the interaction of dichlorophenylpiperazines with their target receptors is fundamental to elucidating their neuropharmacological effects.

Dopamine D₂ and D₃ Receptor Signaling

D₂ and D₃ receptors are G_{ai/o}-coupled G-protein coupled receptors (GPCRs).[17] Their activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[18] Additionally, these receptors can signal through β -arrestin-dependent pathways, which are independent of G-protein signaling and can mediate distinct cellular responses.[19][20]




[Click to download full resolution via product page](#)

Caption: Dopamine D₂/D₃ Receptor Signaling Pathways.

Monoamine Transporter Mechanism

Monoamine transporters, such as DAT, are responsible for the reuptake of neurotransmitters from the synaptic cleft back into the presynaptic neuron. This process is dependent on the co-transport of Na⁺ and Cl⁻ ions down their electrochemical gradient.[20] The transporter cycles through several conformational states to bind the neurotransmitter and ions on the extracellular side, occlude them, and then release them into the cytoplasm.



[Click to download full resolution via product page](#)

Caption: Conformational Cycle of the Dopamine Transporter.

References

- Beaulieu, J. M., & Gainetdinov, R. R. (2011). The physiology, signaling, and pharmacology of dopamine receptors. *Pharmacological reviews*, 63(1), 182–217.

- Hasbi, A., Perreault, M. L., Shen, M. Y., Zhang, L., & George, S. R. (2011). Dopamine D1-D2 receptor heteromer signaling pathway in the brain: emerging physiological relevance. *Molecular and cellular endocrinology*, 342(1-2), 1–9.
- Hess, E. J., & Creese, I. (1987). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. *Neurochemical research*, 12(7), 647–653.
- Klein, M. O., Battagello, D. S., Cardoso, A. R., Hauser, D. N., Bittencourt, J. C., & Correa, R. G. (2019). Dopamine: A Double-Edged Sword in Inflammation. *Journal of leukocyte biology*, 105(4), 645–655.
- Thanos, P. K., Michaelides, M., Piyis, Y., Wang, G. J., & Volkow, N. D. (2008). D2R DNA transfer into the nucleus accumbens attenuates cocaine self-administration in rats. *Synapse (New York, N.Y.)*, 62(7), 481–486.
- Fuchs, R. A., Evans, K. A., Parker, M. C., & See, R. E. (2005). Nucleus accumbens shell and core involvement in drug context-induced reinstatement of cocaine seeking in rats. *Psychopharmacology*, 180(3), 457–464.
- Takeda, H., Matsumiya, T., & Shibuya, T. (1995). A method of in vivo simultaneous measurements of dopamine, serotonin and their metabolites using intracerebral microdialysis. *Japanese journal of pharmacology*, 67(1), 41–47.
- Levant, B. (1998). Signaling mechanisms of the D3 dopamine receptor. *Drug discovery today*, 3(7), 320–326.
- Torres, G. E., Gainetdinov, R. R., & Caron, M. G. (2003). Plasma membrane monoamine transporters: structure, regulation and function. *Nature reviews. Neuroscience*, 4(1), 13–25.
- Hernández-López, S., Bargas, J., Surmeier, D. J., Reyes, A., & Galarraga, E. (2000). D2 dopamine receptors in striatal medium spiny neurons reduce L-type Ca²⁺ currents and excitability via a novel PLCβ1-IP3-calcineurin-signaling cascade. *The Journal of neuroscience : the official journal of the Society for Neuroscience*, 20(24), 8987–8995.
- 2,3-Dichlorophenylpiperazine - Wikipedia. (n.d.). Retrieved February 18, 2026, from [\[Link\]](#)
- Aggarwal, S., & Mortensen, O. V. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). *Current protocols in pharmacology*, 79, 12.17.1–12.17.21.
- Neve, K. A., Seamans, J. K., & Trantham-Davidson, H. (2004). Dopamine receptor signaling. *Journal of receptor and signal transduction research*, 24(3), 165–205.
- Preparation method of 1-(2, 3-dichlorophenyl) piperazine. (2014).
- Xi, Z. X., & Gardner, E. L. (2008). Dopamine D3 receptor antagonists for treating drug addiction: preclinical models.
- Beaulieu, J. M., & Gainetdinov, R. R. (2011). The physiology, signaling, and pharmacology of dopamine receptors. *Pharmacological reviews*, 63(1), 182–217.

- Dopamine receptor - Wikipedia. (n.d.). Retrieved February 18, 2026, from [\[Link\]](#)
- Cheng, M. H., & Bahar, I. (2019). Monoamine transporters: structure, intrinsic dynamics and allosteric regulation. *Nature structural & molecular biology*, 26(7), 545–556.
- Lee, B., Lee, Y., Lee, J., Chun, H., & Kim, H. (2023). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. *International journal of molecular sciences*, 24(20), 15467.
- Wang, C., Li, Y., Liu, Y., Zhang, Y., & Zhang, H. (2023). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. *Molecules (Basel, Switzerland)*, 28(2), 594.
- Allikalt, A., Riel, M., Rull, A., Kopra, K., Rinken, A., & Tönissaar, T. (2023). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. *Frontiers in pharmacology*, 14, 1144026.
- Preparation method of 1-(2,3-dichlorophenyl) piperazine hydrochloride. (2012).
- 1-(2,3-Dichlorophenyl)piperazine | C₁₀H₁₂Cl₂N₂ | CID 851833 - PubChem. (n.d.). Retrieved February 18, 2026, from [\[Link\]](#)
- Lin, S. C., Chien, C. S., Lin, C. H., & Huang, C. C. (2011). Dopamine D2 and D3 receptors are linked to the actin cytoskeleton via interaction with filamin A.
- Pilla, M., Perachon, S., Sautel, F., Garrido, F., Mann, A., Wermuth, C. G., ... & Millan, M. J. (1999). Selective inhibition of cocaine-seeking behaviour by a partial dopamine D3 receptor agonist.
- Optimization of Aripiprazole Synthesis. (2010). Retrieved February 18, 2026, from [\[Link\]](#)
- Andersen, J., & Shanse, A. (2012). Behavioral effects of dopamine receptor inactivation during the adolescent period. *Behavioural brain research*, 233(2), 433–441.
- Di Ciano, P., & Everitt, B. J. (2001). In vivo brain microdialysis of monoamines. *Methods in molecular biology (Clifton, N.J.)*, 175, 249–262.
- Data Sheet Cellular Uptake and Release Assay Examples. (n.d.). Gifford Bioscience. Retrieved February 18, 2026, from [\[Link\]](#)
- Cellular Uptake and Release Assays Examples. (n.d.). Gifford Bioscience. Retrieved February 18, 2026, from [\[Link\]](#)
- Galaj, E., Bi, G. H., Yang, F., & Xi, Z. X. (2020). Cannabidiol produces distinct U-shaped dose-response effects on cocaine-induced conditioned place preference and associated

- recruitment of prelimbic neurons in male rats. *Neuropsychopharmacology* : official publication of the American College of Neuropsychopharmacology, 45(10), 1644–1654.
- Di Ciano, P., & Everitt, B. J. (2004). Direct interactions between the basolateral amygdala and nucleus accumbens core underlie cocaine-seeking behavior by rats. *The Journal of neuroscience : the official journal of the Society for Neuroscience*, 24(32), 7167–7173.
 - Al-Oufi, H. A., Al-Massri, K. F., Al-Ghamdi, S. S., Al-Ghamdi, M. S., Al-Ghamdi, A. S., Al-Ghamdi, F. S., ... & Al-Ghamdi, G. A. (2023). Cannabidiol reverses depression-like behaviors by enhancing hippocampal synaptic plasticity in rats with chronic restraint stress. *IBRO neuroscience reports*, 15, 211–221.
 - Tang, C., & Prueksaritanont, T. (2010). Use of in vivo animal models to assess pharmacokinetic drug-drug interactions. *Pharmaceutical research*, 27(9), 1751–1766.
 - Al-Oufi, H. A., Al-Massri, K. F., Al-Ghamdi, S. S., Al-Ghamdi, M. S., Al-Ghamdi, A. S., Al-Ghamdi, F. S., ... & Al-Ghamdi, G. A. (2023). Cannabidiol reverses depression-like behaviors by enhancing hippocampal synaptic plasticity in rats with chronic restraint stress. *IBRO Neuroscience Reports*, 15, 211–221.
 - DAT (SLC6A3) Transporter Assay. (n.d.). BioIVT. Retrieved February 18, 2026, from [\[Link\]](#)
 - D3 Dopamine Receptor Assay. (n.d.). Innoprot. Retrieved February 18, 2026, from [\[Link\]](#)
 - Garris, P. A., & Wightman, R. M. (1994). Functional fast scan cyclic voltammetry assay to characterize dopamine D2 and D3 autoreceptors in the mouse striatum. *Journal of neurochemistry*, 62(2), 775–783.
 - Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. (2013). Retrieved February 18, 2026, from [\[Link\]](#)
 - Synthesis, in silico, and in vitro studies of novel dopamine D2 and D3 receptor ligands. (2021). Retrieved February 18, 2026, from [\[Link\]](#)
 - Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. (2021). Retrieved February 18, 2026, from [\[Link\]](#)
 - Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. (2019). Retrieved February 18, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Assay: Inhibition of [3H]spiperone binding to dopamine D2 receptor (unknown origin) expressed in human HEK293 cells at 10 uM by liquid scintillation ... - ChEMBL [[ebi.ac.uk](https://www.ebi.ac.uk)]
- 2. [3H]Dopamine Uptake through the Dopamine and Norepinephrine Transporters is Decreased in the Prefrontal Cortex of Transgenic Mice Expressing HIV-1 Transactivator of Transcription Protein - PMC [pubmed.ncbi.nlm.nih.gov]
- 3. Dopamine receptor D2 - Wikipedia [en.wikipedia.org]
- 4. Stereotaxic localization of the developing nucleus accumbens septi - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors - PMC [pubmed.ncbi.nlm.nih.gov]
- 7. Frontiers | Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells [[frontiersin.org](https://www.frontiersin.org)]
- 8. mdpi.com [mdpi.com]
- 9. giffordbioscience.com [giffordbioscience.com]
- 10. giffordbioscience.com [giffordbioscience.com]
- 11. Two discrete nucleus accumbens projection areas differentially mediate cocaine self-administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Frontiers | Overview of the structure and function of the dopamine transporter and its protein interactions [[frontiersin.org](https://www.frontiersin.org)]
- 13. D2R DNA Transfer Into the Nucleus Accumbens Attenuates Cocaine Self-Administration in Rats - PMC [pubmed.ncbi.nlm.nih.gov]
- 14. Nucleus accumbens shell and core involvement in drug context-induced reinstatement of cocaine seeking in rats - PMC [pubmed.ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]

- [16. Dopamine receptor - Wikipedia \[en.wikipedia.org\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Dopamine transporter - Wikipedia \[en.wikipedia.org\]](#)
- To cite this document: BenchChem. [Applications of Dichlorophenylpiperazines in Neuropharmacology: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b14864585/docs#applications-of-dichlorophenylpiperazines-in-neuropharmacology-a-technical-guide\]](https://www.benchchem.com/product/b14864585/docs#applications-of-dichlorophenylpiperazines-in-neuropharmacology-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check